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Compound of Interest

Compound Name: Impurity C of Alfacalcidol

Cat. No.: B15540815

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the known physicochemical properties of
Alfacalcidol Impurity C, a critical substance for consideration in the development and quality
control of Alfacalcidol-based pharmaceuticals. This document compiles available data on its
chemical identity, physical characteristics, and spectral properties, and outlines detailed
experimental protocols for its analysis.

Chemical Identity and Physical Properties

Alfacalcidol Impurity C is a recognized impurity of Alfacalcidol, a synthetic analog of vitamin D3.
[1][2] Its formation is monitored during the manufacturing process to ensure the purity and
safety of the final drug product.[3] The fundamental physicochemical properties of Alfacalcidol
Impurity C are summarized in the table below.
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Property Value References
(10R,13R,14R)-7-[(3S,5R)-3,5-
dihydroxy-2-methylcyclohexen-
1-yl]-14-methyl-13-[(2R)-6-

IUPAC Name methylheptan-2-yl]-4-phenyl- [4]
2,4,6-
triazatetracyclo[7.7.0.02,6.010,14
]hexadec-8-ene-3,5-dione

Synonyms pre-Alfacalcidol PTAD Adduct [2]

CAS Number 82266-85-1 [5][6]

Molecular Formula C35H49N304 [51[7]

Molecular Weight 575.78 g/mol [4]18]

Appearance Powder [6]

N Soluble in DMSO (6.67

Solubility [6][8]
mg/mL)

Melting Point Not publicly available.

Boiling Point Not publicly available.

Storage Conditions

Desiccate at -20°C

[6]

Logical Relationship and Formation Pathway

Alfacalcidol Impurity C is understood to be a process-related impurity and a potential
degradation product of Alfacalcidol. Its structure suggests it is an adduct formed from a reaction
involving a precursor or a degraded form of Alfacalcidol. The control of this impurity is a critical
aspect of quality assurance in the manufacturing of Alfacalcidol.
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Logical Relationship of Alfacalcidol Impurity C
Manufacturing Process
(Synthesis and Purification)

Alfacalcidol
(Active Pharmaceutical Ingredient)

Degradation Path

Degradation

Formation (e.g., light, heat)

Alfacalcidol Impurity C
(Process-Related Impurity and
Degradation Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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